Cas no 1806059-52-8 (4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806059-52-8
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4873668
• Update Time: 2025-06-25

4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-1-4-5(8(11)12)2-13-6(3-14)7(4)10/h2-3,8H,1H2
• InChI Key： FCRRFQFXJAIRRD-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=O)N=CC=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde

Introduction to 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806059-52-8)

4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde, with the CAS number 1806059-52-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and synthetic utility.

The molecular formula of 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde is C₁₀H₇BrClF₂O, and it has a molecular weight of approximately 301.51 g/mol. The presence of bromine, chlorine, and difluoromethyl groups in the molecule imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules. The aldehyde functional group at the 2-position of the pyridine ring further enhances its reactivity, making it a useful building block in organic synthesis.

In the context of pharmaceutical research, 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde has been explored for its potential as a lead compound in the development of novel drugs. Recent studies have highlighted its role in the synthesis of compounds with antiviral, antibacterial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus. The bromomethyl and difluoromethyl groups were found to play crucial roles in enhancing the antiviral efficacy by modulating the interaction with viral proteins.

Beyond its pharmaceutical applications, 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde has also shown promise in agrochemical research. Pyridine derivatives are well-known for their herbicidal and insecticidal properties, and this compound is no exception. A recent study published in Pesticide Biochemistry and Physiology demonstrated that this compound can be used as an intermediate in the synthesis of novel herbicides with improved selectivity and reduced environmental impact. The combination of bromine, chlorine, and difluoromethyl groups provides a unique set of properties that enhance its effectiveness as an agrochemical agent.

The synthetic accessibility of 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common approach involves the bromination of 3-chloro-5-(difluoromethyl)pyridine followed by oxidation to introduce the aldehyde group. These synthetic methods are well-documented in the literature and can be adapted to meet specific requirements depending on the intended application.

In terms of safety and handling, it is important to note that while 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde is not classified as a hazardous material under current regulations, appropriate precautions should be taken during handling to ensure safety. This includes using personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and following standard laboratory safety protocols.

The future prospects for 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions, facilitating the design of more effective drugs and agrochemicals. Additionally, collaborative efforts between academia and industry are driving innovation in this field, leading to the development of novel compounds with improved therapeutic and agricultural benefits.

In conclusion, 4-(Bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806059-52-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of advanced materials with diverse applications. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in healthcare and agriculture.